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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of sodium formate in various
solvents. The document presents quantitative data in a structured format, details common
experimental protocols for solubility determination, and includes a visual representation of the
experimental workflow, designed to be a vital resource for laboratory and development settings.

Introduction

Sodium formate (HCOONa) is the sodium salt of formic acid. It appears as a white, slightly
hygroscopic crystalline powder.[1][2] Its solubility is a critical parameter in a wide range of
applications, including its use as a buffering agent, a de-icing agent, in the leather tanning and
textile dyeing industries, and as a raw material in the production of formic acid and oxalic acid.
[3][4] For drug development professionals, understanding the solubility of this excipient in
different solvent systems is fundamental for formulation, stabilization, and delivery. This guide
details the solubility characteristics of sodium formate across various common solvents.

Quantitative Solubility Data
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The solubility of sodium formate is highly dependent on the solvent's polarity and the

temperature. It is very soluble in polar solvents like water and glycerol, slightly soluble in

alcohols, and insoluble in non-polar solvents like ether.[1][2][5]

Solubility in Aqueous Systems

Sodium formate exhibits excellent solubility in water, which increases significantly with

temperature.[6][7] This is due to the strong ion-dipole interactions between the sodium (Na+)

and formate (HCOO-) ions and the polar water molecules.[6]

Table 1: Solubility of Sodium Formate in Water at Various Temperatures

Temperature (°C)

Solubility (g / 100 g H20)

20 29.53[8]

0 43.82[1][8][9][10]
10 62.5[1]

15 72.06[8]

20 81.2[1]

20 97.2[8][9][10][11]
30 102[1]

40 108[1]

54 116.45[8]

60 122[1]

80 138[1]

90 147[1]

100 160[1][8][9][10]

Note: Discrepancies in data (e.g., at 20°C) may arise from different experimental

methodologies and purity of materials across various studies.
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Solubility in Organic and Other Solvents

Sodium formate's solubility is generally limited in organic solvents, decreasing with the

solvent's polarity.[6]

Table 2: Solubility of Sodium Formate in Various Non-Aqueous Solvents

Solubility (g / 100 g

Solvent Temperature (°C) Notes
Solvent)
Quantitative data not
Glycerol Soluble[1][2][5]1[9] specified, but
generally high.
Slightly soluble.[1][2
Methanol 15 3.52[8] i izl
[3]
66.6 3.68[8][12]
Slightly Soluble[1][2] Also reported as
Ethanol
[3][5] soluble.[10]
Formic Acid 25.5 42.1]8] Soluble.[9][10]
85 75.72[8]
Acetic Acid 25 13.49[8]
53 25.17[8]
100 60.18[8]

Diethyl Ether

Insoluble[1][2][3][5][9]
[13]

Acetone

Insoluble[8]

Dimethylformamide 25

0.03[8]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The

following outlines a generalized protocol for the isothermal saturation method, a common and
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reliable technique for determining the solubility of a solid like sodium formate in a liquid solvent.
[12][14][15]

Isothermal Saturation Method

This method involves creating a saturated solution at a constant temperature and then

determining the concentration of the solute in that solution.

Materials and Apparatus:

Sodium Formate (solute) of known purity

Solvent of interest

Thermostatic water bath or incubator capable of maintaining temperature £0.1°C
Sealable glass vials or flasks

Magnetic stirrer and stir bars or a mechanical shaker

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 um PTFE)

Drying oven

Evaporating dish or china dish[14]

. Procedure:

Preparation: An excess amount of sodium formate is added to a known volume or mass of
the solvent in a sealable flask. Adding excess solid ensures that the solution becomes
saturated.[15]

Equilibration: The flask is sealed to prevent solvent evaporation and placed in the
thermostatic bath set to the desired temperature. The mixture is agitated continuously (e.qg.,

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=73_208
https://www.embibe.com/lab-experiments/solubility-and-saturation-common-salt/
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.embibe.com/lab-experiments/solubility-and-saturation-common-salt/
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

using a magnetic stirrer) for a prolonged period (typically 24-72 hours) to ensure equilibrium
is reached.

e Phase Separation: Once equilibrium is achieved, agitation is stopped, and the mixture is left
undisturbed in the thermostatic bath to allow the excess, undissolved solid to settle.

o Sample Withdrawal: A sample of the clear, supernatant liquid is carefully withdrawn using a
pre-heated or temperature-equilibrated syringe. A syringe filter is immediately attached to
remove any suspended solid particles. This step is critical to avoid including undissolved
solute in the analysis.

e Quantification (Gravimetric Method): a. A clean, dry evaporating dish is weighed accurately
on an analytical balance.[14] b. A known mass or volume of the clear filtrate (the saturated
solution) is transferred to the weighed dish.[14] c. The solvent is evaporated by heating the
dish gently in a drying oven until a constant weight of the dry solid (sodium formate) is
achieved.[14] d. The dish containing the dry residue is cooled in a desiccator and weighed
again.

 Calculation: The solubility is calculated as the mass of the dissolved solid per mass of the
solvent.

Solubility ( g/100 g solvent) = [(Mass of dish + residue) - (Mass of dish)] / [(Mass of saturated
solution) - (Mass of residue)] x 100

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the Isothermal Saturation method for
determining solubility.
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Workflow for Isothermal Solubility Determination

1. Preparation
Add excess solute to a
known amount of solvent.

i

2. Equilibration
Seal and agitate mixture in a
thermostatic bath at constant T.

:

3. Sedimentation
Cease agitation and allow
undissolved solid to settle.

i

4. Sampling & Filtration
Withdraw supernatant and filter to
remove suspended solids.

i

5. Analysis (Gravimetric)
Weigh a known amount of the
saturated solution.

6. Evaporation
Evaporate solvent to isolate
the dissolved solute.

7. Final Weighing
Weigh the dry solute residue.

8. Calculation
Determine solubility from the
mass of solute and solvent.

Click to download full resolution via product page

Caption: Isothermal Saturation Method Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Sodium formate | 141-53-7 [chemicalbook.com]

. SODIUM FORMATE - Ataman Kimya [atamanchemicals.com]
. Sodium formate CAS#: 141-53-7 [m.chemicalbook.com]

. manavchem.com [manavchem.com]

. SODIUM FORMATE - Ataman Kimya [atamanchemicals.com]
. Jluanchemical.com [jiuanchemical.com]

. solubilityofthings.com [solubilityofthings.com]

. sodium formate [chemister.ru]

°
(o] (0] ~ (o)) ol iy w N -

. Sodium formate - Wikipedia [en.wikipedia.org]
e 10. Sodium formate - Sciencemadness Wiki [sciencemadness.org]

e 11.141-53-7 CAS | SODIUM FORMATE | Inorganic Salts | Article No. 05880
[lobachemie.com]

e 12. IUPAC-NIST Solubilities Database [srdata.nist.gov]

¢ 13. Sodium Formate | HCOONa | CID 2723810 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 14. embibe.com [embibe.com]

¢ 15. fountainheadpress.com [fountainheadpress.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Sodium Formate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12643565/docs#a-comprehensive-technical-guide-to-
the-solubility-of-sodium-formate]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12643565?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7353022.htm
https://www.atamanchemicals.com/sodium-formate_u25100/
https://m.chemicalbook.com/ProductChemicalPropertiesCB7353022_EN.htm
http://manavchem.com/pdf/SODIUM%20FORMATE.pdf
https://www.atamanchemicals.com/sodium-formate_u25476/
https://jiuanchemical.com/fr/unlocking-the-secrets-solubility-of-sodium-formate-a-comprehensive-guide/
https://www.solubilityofthings.com/sodiumformate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4228
https://en.wikipedia.org/wiki/Sodium_formate
https://www.sciencemadness.org/smwiki/index.php/Sodium_formate
https://www.lobachemie.com/Inorganic-Salts-05880/SODIUM-FORMATE-CASNO-141-53-7.aspx
https://www.lobachemie.com/Inorganic-Salts-05880/SODIUM-FORMATE-CASNO-141-53-7.aspx
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=73_208
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Formate
https://www.embibe.com/lab-experiments/solubility-and-saturation-common-salt/
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.benchchem.com/product/b12643565/docs#a-comprehensive-technical-guide-to-the-solubility-of-sodium-formate
https://www.benchchem.com/product/b12643565/docs#a-comprehensive-technical-guide-to-the-solubility-of-sodium-formate
https://www.benchchem.com/product/b12643565/docs#a-comprehensive-technical-guide-to-the-solubility-of-sodium-formate
https://www.benchchem.com/product/b12643565/docs#a-comprehensive-technical-guide-to-the-solubility-of-sodium-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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